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Compound of Interest

Compound Name: BDP R6G alkyne

Cat. No.: B605998

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the safety, handling, and experimental application of BDP R6G
alkyne, a fluorescent dye crucial for biomolecular labeling through click chemistry.

Core Properties and Safety Data

BDP R6G alkyne is a borondipyrromethene dye characterized by its brightness and
photostability, with absorption and emission spectra similar to Rhodamine 6G (R6G). The
terminal alkyne group enables its use in copper-catalyzed azide-alkyne cycloaddition (CUAAC)
reactions, a cornerstone of bioorthogonal chemistry.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for BDP R6G alkyne is presented below for easy
reference.
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Property Value Source
Molecular Formula C21H18BF2N30 [1]

Molecular Weight 377.2 g/mol [1]
Appearance Yellow to brown solid Antibodies.com
Solubility Good in DMF, DMSO, DCM [1]

Excitation Maximum (Aex) 530 nm [1]

Emission Maximum (Aem) 548 nm [1]

Fluorescence Quantum Yield

0.96
(P)
) >95% (by *H NMR and HPLC- o
Purity Antibodies.com
MS)
N Store at -20°C in the dark,
Storage Conditions BroadPharm

desiccated.

Safety and Hazard Information

While a specific Material Safety Data Sheet (MSDS) for BDP R6G alkyne is not readily
available, the MSDS for the parent compound, BDP R6G, provides essential safety information.
The primary hazards are associated with ingestion and aquatic toxicity.
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Hazard Statement

GHS Classification

Precautionary Measures

Harmful if swallowed

Acute toxicity, Oral (Category
4)

Wash skin thoroughly after
handling. Do not eat, drink or
smoke when using this
product. If swallowed, call a
poison center or doctor. Rinse

mouth.

Very toxic to aquatic life with

long-lasting effects

Acute aquatic toxicity
(Category 1), Chronic aquatic
toxicity (Category 1)

Avoid release to the
environment. Collect spillage.
Dispose of contents/container
to an approved waste disposal

plant.

Handling and Storage Protocols

Proper handling and storage are paramount to ensure the stability of BDP R6G alkyne and the

safety of laboratory personnel.

Personal Protective Equipment (PPE) and Engineering

Controls

Control

Specification

Engineering Controls

Use in a well-ventilated area with an appropriate

exhaust ventilation system. Ensure access to a

safety shower and eye wash station.

Eye Protection

Wear safety goggles with side-shields.

Hand Protection

Wear protective gloves. Inspect gloves before

use and dispose of them properly after handling.

Skin and Body Protection

Wear impervious clothing.

Respiratory Protection

Use a suitable respirator if ventilation is

inadequate.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b605998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

| Stabili

Condition

Recommendation

Storage Temperature

Store the solid powder at -20°C. If dissolved in a

solvent, store at -80°C.

Light and Moisture

Keep the container tightly sealed and protected

from direct sunlight.

Chemical Stability

The compound is stable under recommended

storage conditions.

Incompatible Materials

Avoid strong acids/alkalis and strong

oxidizing/reducing agents.

Hazardous Decomposition

May decompose and emit toxic fumes under fire

conditions.

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

BDP R6G alkyne is primarily used for labeling azide-modified biomolecules via CUAAC. The

following is a general protocol for this procedure.

Materials

o Alkyne-modified biomolecule (e.g., protein, DNA)

 BDP R6G alkyne

e Azide-modified counterpart

e DMSO (anhydrous)

o Copper(ll) sulfate (CuSO4)

e Sodium ascorbate

 Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand
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Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Purification supplies (e.g., size exclusion chromatography columns)

Stock Solution Preparation

BDP R6G Alkyne: Prepare a 10 mM stock solution in anhydrous DMSO.

Azide-modified molecule: Prepare a stock solution of the desired concentration in a suitable
buffer.

Copper(ll) sulfate: Prepare a 20 mM stock solution in deionized water.

Sodium Ascorbate: Prepare a fresh 100 mM stock solution in deionized water immediately
before use.

TBTA Ligand: Prepare a 10 mM stock solution in DMSO.

Labeling Protocol

In a microcentrifuge tube, combine the azide-modified biomolecule with the reaction buffer.

Add the BDP R6G alkyne stock solution to the reaction mixture. The final concentration of
the dye will depend on the concentration of the biomolecule and the desired labeling
stoichiometry.

Add the TBTA ligand solution. A common final concentration is 1 mM.

To initiate the reaction, add the copper(ll) sulfate solution (final concentration typically 0.25
mM) followed by the freshly prepared sodium ascorbate solution (final concentration typically
5 mM).

Gently mix the reaction and incubate at room temperature for 1-4 hours, protected from light.

Monitor the reaction progress if necessary using an appropriate analytical technique (e.g.,
fluorescence spectroscopy, HPLC).
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e Once the reaction is complete, purify the labeled biomolecule from excess reagents using a
suitable method such as size exclusion chromatography or dialysis.

Visualizing Workflows and Pathways
Experimental Workflow for CUAAC Labeling

The following diagram illustrates the general workflow for labeling an azide-modified
biomolecule with BDP R6G alkyne.
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Caption: A general workflow for copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Safety and Handling Workflow

This diagram outlines the essential steps for safely handling BDP R6G alkyne in a laboratory
setting.
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Caption: A workflow outlining the key safety and handling procedures for BDP R6G alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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